Cas no 89966-39-2 (2-Butenedioic acid, 2-butyl-, 1-methyl ester, (E)-)

2-Butenedioic acid, 2-butyl-, 1-methyl ester, (E)- structure
89966-39-2 structure
Product Name:2-Butenedioic acid, 2-butyl-, 1-methyl ester, (E)-
CAS No:89966-39-2
MF:C9H13O4
MW:185.197123289108
CID:584633
PubChem ID:71327036
Update Time:2025-04-19

2-Butenedioic acid, 2-butyl-, 1-methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid, 2-butyl-, 1-methyl ester, (E)-
    • 3-methoxycarbonylhept-2-enoate
    • 89966-39-2
    • DTXSID10756147
    • 3-(Methoxycarbonyl)hept-2-enoate
    • Inchi: 1S/C9H14O4/c1-3-4-5-7(6-8(10)11)9(12)13-2/h6H,3-5H2,1-2H3,(H,10,11)/p-1
    • InChI Key: UKFHLCLFVUUVGL-UHFFFAOYSA-M
    • SMILES: O(C)C(C(=CC(=O)[O-])CCCC)=O

Computed Properties

  • Exact Mass: 185.08138389g/mol
  • Monoisotopic Mass: 185.08138389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66.4Ų

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